Cas no 2645413-96-1 (2-bromo-4-(methyl-13C-d3)pyrimidine)

• Product Name: 2-bromo-4-(methyl-13C-d3)pyrimidine
• CAS No: 2645413-96-1
• MF: C₅H₅BrN₂
• MW: 177.021739721298
• CID: 6825882
• PubChem ID: 49758647
• Update Time: 2025-02-26

2-bromo-4-(methyl-13C-d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2645413-96-1
• CS-24039
• 2-bromo-4-(methyl-13C-d3)pyrimidine
• 2-Bromo-4-(methyl-13C, d3)pyrimidine
• AKOS015942300

• Inchi： 1S/C5H5BrN2/c1-4-2-3-7-5(6)8-4/h2-3H,1H3/i1+1D3
• InChI Key： UZIJEBOLOXOVFY-KQORAOOSSA-N
• SMILES： BrC1=NC=CC([13C]([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 175.98580Da
• Monoisotopic Mass: 175.98580Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų